Cas no 136675-26-8 (1-phenylpropan-2-one)
1-phenylpropan-2-one structure
Product Name:1-phenylpropan-2-one
CAS No:136675-26-8
MF:C9H10O
MW:134.175102710724
CID:901300
Update Time:2026-04-29
1-phenylpropan-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-phenylpropan-2-one
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Computed Properties
- Exact Mass: 134.0732
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
Experimental Properties
- PSA: 17.07
1-phenylpropan-2-one Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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